Cas no 2742656-52-4 (2,5-Dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole)

• Product Name: 2,5-Dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole
• CAS No: 2742656-52-4
• MF: C₈H₁₁Br₂NS
• MW: 313.052639245987
• CID: 6318643
• PubChem ID: 165694142
• Update Time: 2025-05-28

2,5-Dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole
• EN300-37152349
• 2742656-52-4
• 2,5-Dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole

• Inchi： 1S/C8H11Br2NS/c1-8(2,3)4-5-6(9)12-7(10)11-5/h4H2,1-3H3
• InChI Key： YYRPHUVJOJMLNY-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(C)(C)C)N=C(S1)Br

Computed Properties

• Exact Mass: 312.89585g/mol
• Monoisotopic Mass: 310.89790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2,5-Dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole

Comprehensive Overview of 2,5-Dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole (CAS No. 2742656-52-4)

The compound 2,5-Dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole (CAS No. 2742656-52-4) is a specialized heterocyclic organic molecule featuring a thiazole core substituted with bromine atoms and a neopentyl group. This unique structure grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical research, and material science. Its molecular formula and high purity variants are frequently sought after in organic synthesis workflows, particularly for constructing complex bioactive molecules.

Recent trends in drug discovery and green chemistry have amplified interest in brominated thiazoles like this compound. Researchers are exploring its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies. The compound's lipophilicity and steric hindrance from the 2,2-dimethylpropyl moiety also make it relevant for structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic chemistry perspective, the electrophilic bromination pattern on the thiazole ring enables selective cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This versatility addresses common search queries like "how to modify brominated thiazoles" or "applications of halogenated heterocycles." Laboratories often optimize its reaction conditions using palladium catalysts or microwave-assisted synthesis techniques to improve yields.

In material science, the compound's thermal stability and electronic properties are under investigation for organic semiconductors and OLED precursors. Its heavy atom effect from bromine may enhance phosphorescence efficiency, a hot topic in optoelectronic materials research. These applications resonate with trending searches on "thiazole derivatives in electronics" and "halogenated compounds for energy devices."

Quality control of CAS No. 2742656-52-4 typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure ≥98% purity. Suppliers emphasize batch-to-batch consistency, addressing industry concerns about impurity profiles in fine chemicals. The compound's storage conditions (often 2-8°C under inert atmosphere) and handling protocols are frequently documented in technical datasheets.

Environmental and sustainability considerations have prompted studies on bromine recycling from such compounds. Innovations in catalytic debromination and biodegradation pathways respond to search trends like "eco-friendly handling of brominated compounds." These developments position 2,5-Dibromo-4-(2,2-dimethylpropyl)-1,3-thiazole as a compound balancing utility with evolving green chemistry principles.